Cas no 106428-06-2 (3-fluoro-2-methoxybenzoyl Chloride)

• Product Name: 3-fluoro-2-methoxybenzoyl Chloride
• CAS No: 106428-06-2
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD09025367
• CID: 1177157
• PubChem ID: 19862633
• Update Time: 2025-08-05

3-fluoro-2-methoxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methoxybenzoyl Chloride
• MFCD09025367
• 106428-06-2
• JS-4601
• DB-331267
• AKOS006283680
• SCHEMBL24916

• MDL： MFCD09025367
• Inchi： 1S/C8H6ClFO2/c1-12-7-5(8(9)11)3-2-4-6(7)10/h2-4H,1H3
• InChI Key： WJLYPIGIRQBXFF-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C=1OC)F)=O

Computed Properties

• Exact Mass: 188.00408
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-fluoro-2-methoxybenzoyl Chloride

3-Fluoro-2-Methoxybenzoyl Chloride: A Comprehensive Overview

The compound 3-fluoro-2-methoxybenzoyl chloride (CAS No. 106428-06-2) is a significant molecule in the field of organic chemistry, particularly in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a benzene ring substituted with a fluoro group at the 3-position and a methoxy group at the 2-position, along with a reactive acyl chloride functional group. The combination of these substituents imparts distinctive chemical properties, making it a versatile building block in modern chemical synthesis.

3-fluoro-2-methoxybenzoyl chloride has been extensively studied for its role in the development of bioactive compounds. Recent research has highlighted its potential in the synthesis of novel antibiotics and anticancer agents. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in bacterial cell wall synthesis, offering a promising avenue for combating antibiotic resistance. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in cancer drug discovery.

The synthesis of 3-fluoro-2-methoxybenzoyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the Friedel-Crafts acylation of 3-fluoro-2-methoxytoluene followed by chlorination. However, recent advancements have introduced more efficient methodologies, such as microwave-assisted synthesis, which significantly reduce reaction times while maintaining product quality. These improvements have made the compound more accessible for large-scale applications.

In terms of applications, 3-fluoro-2-methoxybenzoyl chloride is widely used as an intermediate in the production of herbicides and insecticides. Its ability to selectively target specific biochemical pathways in pests has made it an essential component in modern agricultural practices. Furthermore, its role in the synthesis of advanced polymers and materials has been explored, with recent studies demonstrating its potential in creating high-performance adhesives and coatings.

From a toxicological perspective, 3-fluoro-2-methoxybenzoyl chloride exhibits moderate toxicity due to its reactive nature. However, its toxicity can be mitigated through proper handling and storage procedures. Recent research has also focused on understanding its environmental impact, with studies indicating that it undergoes rapid degradation under aerobic conditions, reducing its persistence in ecosystems.

In conclusion, 3-fluoro-2-methoxybenzoyl chloride (CAS No. 106428-06-2) is a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical properties and adaptability make it an indispensable tool in contemporary chemical research and development. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.